BENGHE Methodological & Application

Check Availability & Pricing

catalytic conversion of 1-Nitrobutane to other
functional groups

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Nitrobutane

Cat. No.: B1203751

General Transformation Pathways

The nitro group of 1-nitrobutane is a versatile functional handle that can be converted into
several other important groups through catalytic reduction or oxidation processes. The primary
transformations discussed herein are the reduction to 1-butanamine, the oxidative conversion
to butanal via the Nef reaction, and the reductive conversion to butyraldoxime.
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 To cite this document: BenchChem. [catalytic conversion of 1-Nitrobutane to other functional
groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203751#catalytic-conversion-of-1-nitrobutane-to-
other-functional-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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